Ethyl 3-methyl-5-(thiophene-3-carboxamido)thiophene-2-carboxylate

• IUPAC Name: ethyl 3-methyl-5-(thiophene-3-carbonylamino)thiophene-2-carboxylate
• InChI: InChI=1S/C13H13NO3S2/c1-3-17-13(16)11-8(2)6-10(19-11)14-12(15)9-4-5-18-7-9/h4-7H,3H2,1-2H3,(H,14,15)
• InChI Key: LRZJCDHKTMEWEO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(S1)NC(=O)C2=CSC=C2)C
• Molecular Formula: C13H13NO3S2
• Molecular Weight: 295.4 g/mol

Description

This compound is a derivative of thiophene, which is a five-membered heterocyclic compound with one sulfur atom. Thiophene derivatives are essential in various fields, including medicinal chemistry, due to their diverse biological activities.

Synthesis Analysis

Thiophene derivatives can be synthesized using various methods, such as the Gewald reaction, which is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester.

Molecular Structure Analysis

The molecular structure of this compound would include a thiophene ring, which is a five-membered ring with one sulfur atom. It also has carboxamido and carboxylate functional groups attached to the thiophene ring.

Chemical Reactions Analysis

Thiophene derivatives can participate in various chemical reactions. For example, they can undergo electrophilic aromatic substitution reactions similar to benzene.

Scientific Research Applications

Medicinal Chemistry

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Anti-Inflammatory Properties

. This makes them valuable in the development of new drugs to treat conditions associated with inflammation.

Anticancer Applications

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Industrial Chemistry

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Material Science

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Organic Field-Effect Transistors (OFETs)

. These are a type of transistor that utilizes an organic semiconductor in its channel.

Mechanism of Action

Target of Action

It’s known that thiophene derivatives, which this compound is a part of, have a broad range of biological activities and can interact with various biological targets .

Mode of Action

Thiophene derivatives are known to interact with their targets through various mechanisms, depending on the specific functional groups present in the molecule .

Biochemical Pathways

It’s known that thiophene derivatives can influence a variety of biochemical pathways due to their diverse biological activities .

Result of Action

It’s known that thiophene derivatives can have a variety of effects at the molecular and cellular level, depending on their specific biological activity .

Future Directions

Thiophene derivatives are of great interest in various fields, including medicinal chemistry, due to their diverse biological activities. Future research could focus on synthesizing new thiophene derivatives and studying their properties and biological activities.